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Compound of Interest

Compound Name: 5-(3-Aminophenyl)tetrazole

CAS No.: 73732-51-1

Cat. No.: B1294993

Get Quote

An In-depth Technical Guide on the Spectroscopic Characterization of 5-(3-
aminophenyl)tetrazole

Abstract
5-(3-aminophenyl)tetrazole, a heterocyclic compound with the molecular formula C₇H₇N₅, is

of significant interest in medicinal chemistry and material science due to the versatile properties

of the tetrazole and aminophenyl moieties.[1] The tetrazole group, being metabolically stable, is

often used as a bioisosteric replacement for carboxylic acids in drug design.[2][3] Accurate

structural confirmation and purity assessment are paramount for its application, necessitating a

thorough spectroscopic characterization. This guide provides a detailed overview of the

expected spectroscopic signature of 5-(3-aminophenyl)tetrazole using Nuclear Magnetic

Resonance (NMR), Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry

(MS). It includes generalized experimental protocols and presents anticipated data in a

structured format to aid researchers in its identification and analysis.

Chemical Structure and Properties
IUPAC Name: 3-(2H-tetrazol-5-yl)aniline[4]
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Molecular Formula: C₇H₇N₅[1]

Molecular Weight: 161.17 g/mol [1]

Melting Point: 202-205°C[1]

Spectroscopic Data Summary
The following sections summarize the anticipated quantitative data from key spectroscopic

techniques. These values are based on characteristic shifts and patterns observed in related

aminophenyl and tetrazole-containing compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for elucidating the carbon-hydrogen framework of the molecule.

Table 1: Predicted ¹H and ¹³C NMR Spectroscopic Data (Solvent: DMSO-d₆)
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Nucleus Functional Group
Predicted Chemical
Shift (δ, ppm)

Notes

¹H Tetrazole N-H
~16.0 - 17.0 (broad
singlet)

The acidic proton
of the tetrazole ring
is often broad and
may exchange with
residual water.

Aromatic C-H ~6.8 - 7.5 (multiplet)

Complex multiplet

pattern expected for

the four protons on

the disubstituted

benzene ring.

Amine N-H₂
~5.0 - 5.5 (broad

singlet)

Chemical shift can

vary with

concentration and

temperature.

¹³C Tetrazole C5 ~155 - 160

The carbon atom

within the tetrazole

ring.

Aromatic C-NH₂ ~148 - 150
Carbon atom attached

to the amino group.

Aromatic C-Tetrazole ~130 - 135
Carbon atom attached

to the tetrazole ring.

| | Aromatic C-H | ~110 - 130 | Signals corresponding to the four protonated aromatic carbons. |

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the key functional groups present in the molecule based

on their vibrational frequencies.

Table 2: Characteristic IR Absorption Bands
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Wavenumber
(cm⁻¹)

Intensity Vibrational Mode Functional Group

3470 - 3300 Strong, Broad N-H Stretch
Tetrazole N-H and
Amine N-H₂

3200 - 3000 Medium C-H Stretch Aromatic C-H

1640 - 1600 Medium-Strong N-H Bend
Primary Amine

(Scissoring)

1610 - 1550 Medium C=C and C=N Stretch
Aromatic Ring and

Tetrazole Ring

1500 - 1300 Medium-Strong Ring Vibrations
Tetrazole Ring

Skeletal Vibrations.[1]

1200 - 900 Medium Ring Vibrations

Tetrazole Ring

Breathing/Stretching.

[1]

| 900 - 670 | Strong | C-H Bend | Aromatic C-H Out-of-Plane Bending |

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

and can reveal structural details through fragmentation analysis. Electrospray ionization (ESI)

is a common technique for this class of compounds.

Table 3: Predicted High-Resolution Mass Spectrometry (HRMS-ESI) Data

Adduct Ionization Mode Formula Calculated m/z

[M+H]⁺ Positive C₇H₈N₅⁺ 162.0774

[M+Na]⁺ Positive C₇H₇N₅Na⁺ 184.0594

| [M-H]⁻ | Negative | C₇H₆N₅⁻ | 160.0628 |
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Data based on predicted values.[4] A characteristic fragmentation pathway for 5-substituted

tetrazoles involves the loss of a nitrogen molecule (N₂) in negative ion mode or hydrazoic acid

(HN₃) in positive ion mode.[5][6]

Experimental Protocols
The following are detailed, generalized methodologies for obtaining the spectroscopic data.

General Workflow for Spectroscopic Characterization
The overall process involves synthesis, purification, and subsequent analysis by various

spectroscopic methods to confirm the final structure.
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Phase 1: Synthesis & Purification

Phase 2: Spectroscopic Analysis

Phase 3: Data Interpretation

Synthesis of 5-(3-aminophenyl)tetrazole
(e.g., [3+2] cycloaddition)

Purification
(Recrystallization/Chromatography)

Sample Preparation
(Dissolution/Pelletizing)

NMR Spectroscopy
(¹H, ¹³C) FTIR Spectroscopy Mass Spectrometry

(HRMS-ESI)

Data Analysis & Interpretation

Structure Confirmation

Click to download full resolution via product page

Caption: Workflow for the synthesis and spectroscopic confirmation of 5-(3-
aminophenyl)tetrazole.

NMR Spectroscopy Protocol
Sample Preparation: Accurately weigh 5-10 mg of purified 5-(3-aminophenyl)tetrazole.[5]
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Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-

d₆) in a 5 mm NMR tube.[7]

Add a minimal amount of tetramethylsilane (TMS) as an internal reference standard (δ =

0.00 ppm).[5]

Data Acquisition: Record ¹H and ¹³C NMR spectra on a 300 MHz or higher field

spectrometer.[7]

Data Processing: Process the raw data (Free Induction Decay) using appropriate software

by applying Fourier transform, phase correction, and baseline correction. Calibrate the

chemical shift scale using the TMS signal.

FTIR Spectroscopy Protocol (KBr Pellet Method)
Sample Preparation: Gently grind 1-2 mg of the dry, finely powdered sample with 100-200

mg of spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle to

achieve a homogenous mixture.[5]

Transfer the mixture to a pellet-forming die.

Apply 8-10 tons of pressure using a hydraulic press to form a thin, transparent pellet.[5]

Data Acquisition: Place the KBr pellet into the sample holder of the FTIR spectrometer.

Record a background spectrum using a pure KBr pellet to account for atmospheric CO₂ and

H₂O.

Acquire the sample spectrum, typically over a range of 4000-400 cm⁻¹.[5]

Mass Spectrometry Protocol (ESI-MS)
Sample Preparation: Prepare a dilute solution of the sample (1-10 µg/mL) in a suitable

solvent like methanol or acetonitrile/water.[5]

To enhance ionization, add a trace amount of formic acid for positive ion mode or ammonium

hydroxide for negative ion mode.[5]
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Data Acquisition: Infuse the sample solution into the ESI source of a high-resolution mass

spectrometer (e.g., Q-TOF) at a constant flow rate.[8]

Set the instrument parameters, including ionization mode (positive/negative), capillary

voltage (e.g., 3-5 kV), and drying gas temperature (e.g., 200-350 °C).[5]

Acquire data over an appropriate mass-to-charge (m/z) range to detect the molecular ion

and its common adducts.

For structural analysis, perform tandem MS (MS/MS) experiments by isolating the molecular

ion and subjecting it to collision-induced dissociation (CID) to observe characteristic

fragment ions.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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